molecular formula C6H14ClNO2 B13149674 cis-4-Methoxytetrahydro-2H-pyran-3-aminehydrochloride

cis-4-Methoxytetrahydro-2H-pyran-3-aminehydrochloride

Cat. No.: B13149674
M. Wt: 167.63 g/mol
InChI Key: JGDOVOWMWSBVCD-RIHPBJNCSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

The synthesis of cis-4-Methoxytetrahydro-2H-pyran-3-amine hydrochloride involves several steps. The starting material is typically a tetrahydropyran derivative, which undergoes a series of reactions including methoxylation and amination to introduce the methoxy and amine groups, respectively. The final step involves the addition of hydrochloric acid to form the hydrochloride salt . Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for scale and yield.

Chemical Reactions Analysis

cis-4-Methoxytetrahydro-2H-pyran-3-amine hydrochloride can undergo various chemical reactions, including:

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

cis-4-Methoxytetrahydro-2H-pyran-3-amine hydrochloride has several applications in scientific research:

Mechanism of Action

The mechanism of action of cis-4-Methoxytetrahydro-2H-pyran-3-amine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes or receptors that are involved in various biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

cis-4-Methoxytetrahydro-2H-pyran-3-amine hydrochloride can be compared with other similar compounds such as:

Properties

Molecular Formula

C6H14ClNO2

Molecular Weight

167.63 g/mol

IUPAC Name

(3S,4R)-4-methoxyoxan-3-amine;hydrochloride

InChI

InChI=1S/C6H13NO2.ClH/c1-8-6-2-3-9-4-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1

InChI Key

JGDOVOWMWSBVCD-RIHPBJNCSA-N

Isomeric SMILES

CO[C@@H]1CCOC[C@@H]1N.Cl

Canonical SMILES

COC1CCOCC1N.Cl

Origin of Product

United States

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